Cas no 53663-03-9 (Picras-3-en-21-oicacid, 15-(acetyloxy)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-, methyl ester,(1b,11b,12a,15b)-)

• Product Name: Picras-3-en-21-oicacid, 15-(acetyloxy)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-, methyl ester,(1b,11b,12a,15b)-
• CAS No: 53663-03-9
• MF: C₂₃H₂₈O₁₁
• MW: 480.461828231812
• CID: 373348
• PubChem ID: 99530
• Update Time: 2025-04-19

Picras-3-en-21-oicacid, 15-(acetyloxy)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-, methyl ester,(1b,11b,12a,15b)- Chemical and Physical Properties

Names and Identifiers

• Picras-3-en-21-oicacid, 15-(acetyloxy)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-, methyl ester,(1b,11b,12a,15b)-
• isobrucein B
• ISOBRUCEINE B
• isobrucein-B
• ISOBRUCEINE-B
• NSC 238181
• NSC-238181
• Picras-3-en-21-oic acid, 15-(acetyloxy)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-, methyl ester, (1beta,11beta,12alpha,15beta)-
• AC1L40YM
• CHEMBL475082
• methyl (1R,2S,3R,6R,8S,12S,13S,14R,15R,16S,17S)-3-acetyloxy-12,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• Q27106964
• 53663-03-9
• CHEBI:5988
• C08770
• DTXSID80968432
• methyl 15-(acetyloxy)-1,11,12-trihydroxy-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
• NSC238181

• Inchi： 1S/C23H28O11/c1-8-5-11(25)17(27)21(3)10(8)6-12-22-7-32-23(20(30)31-4,18(28)13(26)15(21)22)16(22)14(19(29)34-12)33-9(2)24/h5,10,12-18,26-28H,6-7H2,1-4H3/t10-,12+,13+,14+,15+,16+,17+,18-,21-,22+,23-/m0/s1
• InChI Key： WAYNIXHIORQRDI-RWLFMTGCSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C(=O)OC)[C@@H]3[C@H](C(=O)O4)OC(C)=O)O)O)O)=O

Computed Properties

• Exact Mass: 480.16300
• Monoisotopic Mass: 480.16316171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 165.89000
• LogP: -1.34420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids